2-(2,3,4,6-Tetra-O-acetyl-β-D-galactopyranosyl)thiopseudourea Hydrobromide
2-(2,3,4,6-Tetra-O-acetyl-β-D-galactopyranosyl)thiopseudourea Hydrobromide
Brand Name:
Vulcanchem
CAS No.:
51224-13-6
VCID:
VC0015252
InChI:
InChI=1S/C15H22N2O9S.BrH/c1-6(18)22-5-10-11(23-7(2)19)12(24-8(3)20)13(25-9(4)21)14(26-10)27-15(16)17;/h10-14H,5H2,1-4H3,(H3,16,17);1H/t10-,11+,12+,13-,14+;/m1./s1
SMILES:
CC(=O)OCC1C(C(C(C(O1)SC(=N)[NH3+])OC(=O)C)OC(=O)C)OC(=O)C.[Br-]
Molecular Formula:
C15H23BrN2O9S
Molecular Weight:
487.3 g/mol
2-(2,3,4,6-Tetra-O-acetyl-β-D-galactopyranosyl)thiopseudourea Hydrobromide
CAS No.: 51224-13-6
Reference Standards
VCID: VC0015252
Molecular Formula: C15H23BrN2O9S
Molecular Weight: 487.3 g/mol
| CAS No. | 51224-13-6 |
|---|---|
| Product Name | 2-(2,3,4,6-Tetra-O-acetyl-β-D-galactopyranosyl)thiopseudourea Hydrobromide |
| Molecular Formula | C15H23BrN2O9S |
| Molecular Weight | 487.3 g/mol |
| IUPAC Name | [C-[(2S,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]sulfanylcarbonimidoyl]azanium;bromide |
| Standard InChI | InChI=1S/C15H22N2O9S.BrH/c1-6(18)22-5-10-11(23-7(2)19)12(24-8(3)20)13(25-9(4)21)14(26-10)27-15(16)17;/h10-14H,5H2,1-4H3,(H3,16,17);1H/t10-,11+,12+,13-,14+;/m1./s1 |
| Standard InChIKey | QNVDHERXTIAGPT-BHWNSSOUSA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)SC(=N)[NH3+])OC(=O)C)OC(=O)C)OC(=O)C.[Br-] |
| SMILES | CC(=O)OCC1C(C(C(C(O1)SC(=N)[NH3+])OC(=O)C)OC(=O)C)OC(=O)C.[Br-] |
| Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)SC(=N)[NH3+])OC(=O)C)OC(=O)C)OC(=O)C.[Br-] |
| Synonyms | 1-Thio-1-carbamimidate β-D-Glucopyranose Hydrobromide 2,3,4,6-Tetraacetate; |
| PubChem Compound | 11167682 |
| Last Modified | Dec 19 2021 |
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